Cas no 2228200-94-8 (methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate)

• Product Name: methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate
• CAS No: 2228200-94-8
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 6308031
• PubChem ID: 165971509
• Update Time: 2025-05-26

methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate
• 2228200-94-8
• EN300-1997971
• methyl 3-[2-(dimethylamino)-1,3-thiazol-5-yl]-3-oxopropanoate

• Inchi： 1S/C9H12N2O3S/c1-11(2)9-10-5-7(15-9)6(12)4-8(13)14-3/h5H,4H2,1-3H3
• InChI Key： NWGGEQUDJOZWDR-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N(C)C)C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate

Methyl 3-2-(Dimethylamino)-1,3-Thiazol-5-yl-3-Oxopropanoate (CAS No. 2228200-94-8): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate (CAS No. 2228200-94-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate.

Chemical Structure and Synthesis

The chemical structure of methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate is characterized by a thiazole ring substituted with a dimethylamino group and an ester functional group. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which imparts significant stability and reactivity to the molecule. The dimethylamino group enhances the basicity and lipophilicity of the compound, making it suitable for various biological interactions.

The synthesis of methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate typically involves multi-step reactions. One common approach is to start with the reaction of a thioamide with an α-halo ketone in the presence of a base to form the thiazole ring. Subsequent alkylation with dimethylamine and esterification with methanol yield the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, such as microwave-assisted synthesis and catalyst-mediated reactions.

Biological Activities

Methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate has been extensively studied for its biological activities. One of the most notable properties is its antimicrobial activity. Thiazole derivatives are known for their broad-spectrum antimicrobial effects against both Gram-positive and Gram-negative bacteria. Studies have shown that methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate exhibits potent inhibitory effects on several bacterial strains, including Staphylococcus aureus and Escherichia coli.

In addition to its antimicrobial properties, methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate has demonstrated anti-inflammatory activity. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Another promising application of methyl 3-2-(dimethylamino)-1,3-thiazol-5-yl-3-oxopropanoate is in cancer therapy. Research has indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the Akt/mTOR pathway in breast cancer cells, leading to cell cycle arrest and apoptosis.

Clinical Applications and Future Prospects

The potential clinical applications of methyl 3-2-(dimethylamino)-1,3-thiazol-5-y\-l\-3\-oxopropanoate are vast due to its diverse biological activities. Its antimicrobial properties make it a promising candidate for developing new antibiotics to combat drug-resistant bacterial infections. The anti-inflammatory effects suggest its use in treating chronic inflammatory conditions where current treatments are limited or ineffective.

In cancer therapy, the ability of methyl 3\-2\-\(dimethylamino\)\-)1\-,3\-thiazol\-5\-yl\-3\-oxopropanoate\) to target multiple signaling pathways offers a unique advantage over traditional chemotherapeutic agents that often have limited efficacy due to drug resistance or side effects. Preclinical studies are ongoing to evaluate its safety and efficacy in animal models before advancing to clinical trials.

Conclusion

Methyl 3\-2\-\(dimethylamino\)\-)1\-,3\-thiazol\-5\-yl\-3\-oxopropanoate\) (CAS No\. 2228200\-94\-8) is a promising compound with a wide range of biological activities\. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development in medicinal chemistry\. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential\-, it is likely that this compound will play a significant role in addressing unmet medical needs in areas such as infectious diseases\-, inflammation\-, and cancer therapy\.